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molecular formula C11H13NO4 B8806601 Methyl 5-(acetylamino)-o-anisate CAS No. 79893-19-9

Methyl 5-(acetylamino)-o-anisate

Cat. No. B8806601
CAS RN: 79893-19-9
M. Wt: 223.22 g/mol
InChI Key: OICCRSUCOIYODF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06211199B1

Procedure details

Alternately, combine methyl 2-methoxy-5-aminobenzoate (1.5 g, 8.3 mmol) and dichloromethane (25 mL). Cool in an ice bath. Add N,N-diisopropylethylamine (3.2 mL, 18.2 mmol), and acetyl chloride (0.62 mL, 9.7 mmol). Warm to ambient temperature. After 4 hours, dilute the reaction mixture with dichloromethane and extract three times with half saturated aqueous ammonium chloride solution. Dry the organic layer over Na2SO4, filter, and evaporate in vacuo to give a residue. Chromatograph the residue on silica gel eluting with 3% methanol/dichloromethane/0.1% concentrated aqueous ammonia to give methyl 2-methoxy-5-acetamidobenzoate: mp; 132-134° C. Elemental Analysis calculated for C11H13NO4: C, 59.19; H, 5.87. Found C, 59.04; H, 5.86.
Name
methyl 2-methoxy-5-aminobenzoate
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
N,N-diisopropylethylamine
Quantity
3.2 mL
Type
reactant
Reaction Step Two
Name
acetyl chloride
Quantity
0.62 mL
Type
reactant
Reaction Step Three
Name
methanol dichloromethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
dichloromethane
Quantity
25 mL
Type
solvent
Reaction Step Six
Name
methyl 2-methoxy-5-acetamidobenzoate

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:12]=[CH:11][C:10]([NH2:13])=[CH:9][C:4]=1[C:5]([O:7][CH3:8])=[O:6].C(N(CC)C(C)C)(C)C.[C:23](Cl)(=[O:25])[CH3:24].CO.ClCCl>ClCCl>[CH3:1][O:2][C:3]1[CH:12]=[CH:11][C:10]([NH:13][C:23](=[O:25])[CH3:24])=[CH:9][C:4]=1[C:5]([O:7][CH3:8])=[O:6] |f:3.4|

Inputs

Step One
Name
methyl 2-methoxy-5-aminobenzoate
Quantity
1.5 g
Type
reactant
Smiles
COC1=C(C(=O)OC)C=C(C=C1)N
Step Two
Name
N,N-diisopropylethylamine
Quantity
3.2 mL
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC
Step Three
Name
acetyl chloride
Quantity
0.62 mL
Type
reactant
Smiles
C(C)(=O)Cl
Step Four
Name
methanol dichloromethane
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO.ClCCl
Step Five
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl
Step Six
Name
dichloromethane
Quantity
25 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Cool in an ice bath
EXTRACTION
Type
EXTRACTION
Details
extract three times with half saturated aqueous ammonium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Dry the organic layer over Na2SO4
FILTRATION
Type
FILTRATION
Details
filter
CUSTOM
Type
CUSTOM
Details
evaporate in vacuo
CUSTOM
Type
CUSTOM
Details
to give a residue

Outcomes

Product
Details
Reaction Time
 4 h
Name
methyl 2-methoxy-5-acetamidobenzoate
Type
product
Smiles
COC1=C(C(=O)OC)C=C(C=C1)NC(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.